Cas no 53848-19-4 (Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI))
53848-19-4 structure
Product Name:Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
- AC1L3MH0
- Tricyclo(4.2.1.02,5)non-7-ene, 9-(1-methylethylidene)-,(1alpha,2alpha,5alpha,6alpha)-
- DTXSID70968623
- 53848-19-4
- 9-(Propan-2-ylidene)tricyclo[4.2.1.0~2,5~]non-7-ene
- Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-,(1.alpha.,2.alpha.,5.alpha.,6.alpha.)-
-
- Inchi: 1S/C12H16/c1-7(2)12-10-5-6-11(12)9-4-3-8(9)10/h5-6,8-11H,3-4H2,1-2H3
- InChI Key: VDJITTYGCWZCNW-UHFFFAOYSA-N
- SMILES: C12CCC1C1C=CC2/C/1=C(/C)\C
Computed Properties
- Exact Mass: 160.12528
- Monoisotopic Mass: 160.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.021
- Boiling Point: 222.7°C at 760 mmHg
- Flash Point: 70.2°C
- Refractive Index: 1.559
- PSA: 0
- LogP: 3.16480
Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
53848-19-4 (Tricyclo[4.2.1.02,5]non-7-ene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)) Related Products
- 694-91-7(Bicyclo[2.2.1]hept-2-ene,5-methylene-)
- 16219-75-3(5-Ethylidene-2-norbornene)
- 694-92-8(Bicyclo[2.2.1]hept-2-ene,2-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk